![molecular formula C17H18FN3O2 B3128242 Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate CAS No. 338792-78-2](/img/structure/B3128242.png)
Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate
Overview
Description
Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate, also known as MFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. MFP belongs to the class of pyridinecarboxylates and is synthesized through a multistep process involving various chemical reactions.
Mechanism of Action
The exact mechanism of action of Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate is not well understood, but it is believed to act as a partial agonist at dopamine D2 receptors and a potent antagonist at serotonin 5-HT2A receptors. These actions are thought to contribute to its antipsychotic and antidepressant effects.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including increasing the release of dopamine and serotonin in the brain, which are neurotransmitters involved in regulating mood and behavior. It has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's stress response.
Advantages and Limitations for Lab Experiments
Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate has several advantages for lab experiments, including its high potency and selectivity for dopamine and serotonin receptors. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for research on Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate, including exploring its potential applications in treating various psychiatric disorders, such as schizophrenia, depression, and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain. Finally, research is needed to develop safer and more effective formulations of this compound for clinical use.
Scientific Research Applications
Methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It is believed to have significant pharmacological properties, including antipsychotic, antidepressant, and anxiolytic effects. This compound has been shown to bind to various receptors in the brain, including dopamine, serotonin, and adrenergic receptors, which are involved in regulating mood and behavior.
properties
IUPAC Name |
methyl 2-[4-(4-fluorophenyl)piperazin-1-yl]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O2/c1-23-17(22)15-3-2-8-19-16(15)21-11-9-20(10-12-21)14-6-4-13(18)5-7-14/h2-8H,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAQIIXBUMGTSAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=CC=C1)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]benzenecarboxamide](/img/structure/B3128166.png)
![N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-2,2-dimethylpropanamide](/img/structure/B3128177.png)
![4-methyl-5-[1-methyl-1-(1H-1,2,4-triazol-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol](/img/structure/B3128197.png)
![methyl 4-hydroxy-3-oxo-4-phenyl-3a,4,5,6-tetrahydropyrrolo[2,3-c]pyrazole-2(3H)-carboxylate](/img/structure/B3128221.png)
![N-[(4-chlorophenyl)methyl]-2,2-difluoro-2-[3-(trifluoromethyl)phenoxy]acetamide](/img/structure/B3128240.png)
